![molecular formula C20H22N2O7S B4792122 diethyl 5-({[4-(acetylamino)phenyl]sulfonyl}amino)isophthalate](/img/structure/B4792122.png)
diethyl 5-({[4-(acetylamino)phenyl]sulfonyl}amino)isophthalate
Overview
Description
This section would typically provide an overview of the chemical structure and the significance of its functional groups. While the specific compound "diethyl 5-({[4-(acetylamino)phenyl]sulfonyl}amino)isophthalate" does not have direct research, compounds with similar structures, such as those containing sulfonylamino, acetylamino, and isophthalate groups, are often studied for their chemical and physical properties. These compounds are typically utilized in material science, polymer development, and sometimes in pharmaceuticals due to their unique structural features.
Synthesis Analysis
Synthesis of related compounds involves multiple steps, starting from basic aromatic compounds and incorporating different functional groups such as sulfonyl, acetylamino, and isophthalate components through reactions like sulfonation, acylation, and esterification. For example, the synthesis of related polyamides from aromatic diacids and diisocyanates involves steps that could be analogous to those needed for our target compound, as seen in research by Mallakpour and Taghavi (2008)(Mallakpour & Taghavi, 2008).
Molecular Structure Analysis
The molecular structure, especially for compounds containing phenyl and sulfonyl groups, is crucial for understanding their reactivity and interaction. Crystal structure analysis, such as X-ray diffraction, can reveal information about the arrangement of atoms and the geometry around specific functional groups. For compounds similar to the target, studies have shown how the structural configuration influences their chemical behavior and stability (Pyrih et al., 2023).
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
diethyl 5-[(4-acetamidophenyl)sulfonylamino]benzene-1,3-dicarboxylate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22N2O7S/c1-4-28-19(24)14-10-15(20(25)29-5-2)12-17(11-14)22-30(26,27)18-8-6-16(7-9-18)21-13(3)23/h6-12,22H,4-5H2,1-3H3,(H,21,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RDLSNMHLSIVYQP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC(=CC(=C1)NS(=O)(=O)C2=CC=C(C=C2)NC(=O)C)C(=O)OCC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22N2O7S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
434.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.